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Compound of Interest

Compound Name: N3-Gly-Gly-OH (DCHA)

Cat. No.: B12390187 Get Quote

Essential Safety and Handling Guide for N3-Gly-Gly-
OH (DCHA)
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal information

for handling N3-Gly-Gly-OH (DCHA). Given that a specific Safety Data Sheet (SDS) for N3-
Gly-Gly-OH (DCHA) is not readily available, this guidance is synthesized from safety protocols

for its constituent components: organic azides and dicyclohexylamine (DCHA). A thorough risk

assessment is mandatory before beginning any work with this substance.

The primary hazards associated with N3-Gly-Gly-OH (DCHA) are derived from its two key

chemical moieties:

Organic Azide: These compounds are energetic and can be sensitive to shock, friction, heat,

and light, posing a risk of explosion. They are highly reactive and can form dangerously

explosive metal azides upon contact with certain metals.[1][2] Mixing azides with acids can

generate hydrazoic acid, which is both highly toxic and explosive.[3]

Dicyclohexylamine (DCHA): This component is a corrosive and combustible liquid.[4][5] It

can cause severe skin burns and eye damage and is toxic if swallowed or in contact with the

skin.[6][7]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure and ensure safety. The

following table summarizes the required PPE for handling N3-Gly-Gly-OH (DCHA).

PPE Category Specification Rationale

Eye Protection

Chemical splash goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over safety glasses.[1][2]

Protects against splashes and

potential projectiles in case of

unexpected reactions.[1]

Hand Protection

Double gloving is

recommended.[3] Use a

chemical-resistant outer glove

(e.g., nitrile) over a more

robust inner glove. For

handling azides of high toxicity,

Silver Shield™ gloves worn

under nitrile gloves are

recommended.[3][8]

Provides robust protection

against skin contact with both

the azide and DCHA

components.

Body Protection

A flame-resistant lab coat is

the minimum requirement.[1]

When there is a significant risk

of splashing, a chemical-

resistant apron should be worn

over the lab coat.

Protects against spills and

splashes of the corrosive and

combustible compound.[5]

Respiratory Protection

All work with N3-Gly-Gly-OH

(DCHA) must be conducted in

a properly functioning chemical

fume hood.[1][3]

Minimizes the risk of inhaling

any potential dust or aerosols.

[1]

Footwear

Fully enclosed, chemical-

resistant shoes are mandatory.

[1]

Protects feet from spills.
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Strict adherence to the following procedures is essential for the safe handling of N3-Gly-Gly-
OH (DCHA).

Preparation and Engineering Controls:

Always work within a certified chemical fume hood.[1][3]

Ensure an ANSI-approved eyewash station and safety shower are immediately accessible

(within 10 seconds travel time).[9]

Place a blast shield between the user and the experimental setup.[3]

Avoid the use of metal spatulas or ground glass joints to prevent the formation of shock-

sensitive metal azides.[1][3] Use plastic or ceramic spatulas.[3]

Keep the work area free of ignition sources.[3]

Donning PPE:

Before entering the laboratory, don a flame-resistant lab coat and fully enclosed chemical-

resistant shoes.

Inside the laboratory, at the designated workstation, put on the inner pair of gloves.

Next, put on chemical splash goggles.

Wear the outer pair of chemical-resistant gloves.

Finally, wear a face shield over the goggles.

Handling the Compound:

Work with the smallest feasible quantities of the material.[3]

When weighing the solid compound, do so within the chemical fume hood to prevent

inhalation of any dust.

When preparing solutions, add the solid to the solvent slowly.
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Handle all solutions containing N3-Gly-Gly-OH (DCHA) with care to avoid splashes.

Doffing PPE:

Before leaving the immediate work area, remove the outer pair of gloves and dispose of

them in the designated hazardous waste container.

Remove the face shield and goggles.

Remove the lab coat and hang it in the designated area.

Wash hands thoroughly with soap and water.

The inner pair of gloves should be the last item of PPE to be removed, followed by

immediate hand washing.

Disposal Plan
Proper disposal of waste containing N3-Gly-Gly-OH (DCHA) is critical to prevent the formation

of explosive compounds.

Waste Segregation: All waste contaminated with N3-Gly-Gly-OH (DCHA), including gloves,

pipette tips, and empty containers, must be collected in a designated, clearly labeled, non-

metal hazardous waste container.[1]

Aqueous Waste: NEVER pour azide-containing solutions down the drain.[1] Reaction with

lead or copper pipes can form highly explosive metal azides.[1] Collect all aqueous waste in

a designated, non-metal container.

Solid Waste: Collect all solid waste, including contaminated consumables, in a separate,

clearly labeled, non-metal container.

Decontamination of Glassware: Glassware that has been in contact with N3-Gly-Gly-OH
(DCHA) should be decontaminated before reuse. A common method for deactivating

residual azides involves rinsing with a freshly prepared 10% sodium nitrite solution followed

by a 10% solution of dilute acetic acid, and then copious amounts of water. This process

must be carried out in a fume hood.[3]
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Waste Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office. Do not mix azide waste with other chemical

waste streams, particularly acidic or metallic waste.[3]

Visual Safety Protocols
The following diagrams provide a visual representation of the key safety workflows for handling

N3-Gly-Gly-OH (DCHA).
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Caption: Workflow for the safe handling of N3-Gly-Gly-OH (DCHA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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